2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)-N-(quinolin-5-yl)acetamide

• IUPAC Name: 2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]-N-quinolin-5-ylacetamide
• InChI: InChI=1S/C18H14N6OS/c25-16(23-15-6-1-5-14-13(15)4-2-7-19-14)10-12-11-26-18(22-12)24-17-20-8-3-9-21-17/h1-9,11H,10H2,(H,23,25)(H,20,21,22,24)
• InChI Key: VKMUIHDPIJBVPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC=N2)C(=C1)NC(=O)CC3=CSC(=N3)NC4=NC=CC=N4
• Molecular Formula: C18H14N6OS
• Molecular Weight: 362.4 g/mol

Description

2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)-N-(quinolin-5-yl)acetamide, commonly known as PTQA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and biochemistry.

Scientific Research Applications

Potential as TGF-beta Receptor Inhibitors

Research has identified certain derivatives as potent and selective inhibitors of the TGF-beta receptor 1. These compounds, including 2-acetamidoimidazoles, have shown significant activity and a superior pharmacokinetic profile, making them candidates for further optimization in targeting the TGF-beta pathway (Bonafoux et al., 2009).

Synthetic Methodologies

Innovative synthetic approaches have been developed for the efficient synthesis of quinazolin-4-ylamine and thieno[3,2-d]pyrimidin-4-ylamine derivatives under microwave irradiation conditions. These methods offer high yields and the ability to generate a small library of compounds rapidly, showcasing the versatility of similar chemical structures in synthetic chemistry (Yoon et al., 2004).

Antimicrobial and Anticancer Activity

Several studies have focused on the synthesis of novel derivatives incorporating the core structure of "2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)-N-(quinolin-5-yl)acetamide" to evaluate their antimicrobial and anticancer activities. For instance, new quinoline associated 1,3,4-thiadiazolo pyrimidin derivatives have been developed and shown to possess antibacterial abilities towards different microorganisms, indicating their potential as antimicrobial agents (Valluri et al., 2017). Furthermore, substituted 2-[(2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments have been synthesized and found to possess significant cytotoxicity and anticancer activity, especially against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).

TSPO Ligands for Neuroprotective Agents

The pyrazolo[3,4-b]quinoline scaffold has been utilized in the design of new classes of compounds related to translocator protein (TSPO) ligands. These compounds exhibit high TSPO affinity, contributing to the exploration of chemical diversity in TSPO ligands and aiding in the design of new anxiolytic and neuroprotective agents (Cappelli et al., 2011).